5-(N-(4-Methoxybenzyl))aminopyrimidine

• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol
• IUPAC Name: N-[(4-methoxyphenyl)methyl]pyrimidin-5-amine
• InChI: InChI=1S/C12H13N3O/c1-16-12-4-2-10(3-5-12)6-15-11-7-13-9-14-8-11/h2-5,7-9,15H,6H2,1H3
• InChI Key: XQZKTBZZAQYLOH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=CN=CN=C2

Description

5-(N-(4-Methoxybenzyl))aminopyrimidine is a useful research compound. Its molecular formula is C12H13N3O and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using the general procedure, 5-bromopyrimidine (159 mg, 1.0 mmol) was coupled with 4-methoxybenzylamine (196 μL, 1.5 mmol) at 90° C. for 22 h. Purification of the crude product by column chromatography on silica gel using dichloromethane(saturated with ammonia)/ethyl acetate (1:1) as eluent afforded the desired product as a white solid (183 mg, 85% yield). Rf=0.2 (dichloromethane(saturated with ammonia)/ethyl acetate 1:1).